Dihydrowogonin

• CAS No.: 4431-41-8
• Product Name: Dihydrowogonin
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 5,7-dihydroxy-8-methoxy-2-phenyl-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O5/c1-20-15-12(19)7-10(17)14-11(18)8-13(21-16(14)15)9-5-3-2-4-6-9/h2-7,13,17,19H,8H2,1H3
• Standard InChIKey: FKAOWOSRYSMEBS-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C2=C1OC(CC2=O)C3=CC=CC=C3)O)O
• Canonical SMILES: COC1=C(C=C(C2=C1OC(CC2=O)C3=CC=CC=C3)O)O
• Melting Point: 150°C
• Physical Description: Solid
• Description: Dihydrowogonin belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, dihydrowogonin is considered to be a flavonoid lipid molecule. Dihydrowogonin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dihydrowogonin is primarily located in the membrane (predicted from logP). Outside of the human body, dihydrowogonin can be found in fruits, sour cherry, and sweet cherry. This makes dihydrowogonin a potential biomarker for the consumption of these food products.
• Synonyms: 5,7-Dihydroxy-8-methoxyflavanone; (2S)-2,3-Dihydro-5,7-dihydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one
• PubChem Compound: 11491431
• Last Modified: Nov 11 2021